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Compound of Interest

Compound Name: tert-Butyl sulfide

Cat. No.: B089448 Get Quote

Abstract: This document provides detailed procedures and safety information for the handling

and storage of tert-Butyl sulfide (CAS No. 107-47-1) in a laboratory environment. The

protocols outlined are intended for researchers, scientists, and drug development professionals

to ensure safe usage and minimize risks associated with this chemical.

Chemical and Physical Properties
tert-Butyl sulfide, also known as di-tert-butyl sulfide, is a colorless liquid characterized by a

strong, unpleasant stench.[1] It is a flammable sulfur compound requiring specific handling and

storage conditions to ensure laboratory safety.

Table 1: Physical and Chemical Properties of tert-Butyl Sulfide
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Property Value Source

CAS Number 107-47-1 [1]

Molecular Formula C8H18S [1]

Molecular Weight 146.29 g/mol [1][2]

Appearance Colorless liquid [1]

Odor Strong stench [1]

Boiling Point 147 - 151 °C (at 760 mm Hg) [1]

Melting Point -11 °C [1]

Flash Point 48 °C (118.4 °F) [1]

Density 0.815 g/cm³ [1]

Vapor Pressure 5.22 mmHg (at 25 °C) [3]

Hazard Identification and Safety Precautions
tert-Butyl sulfide is classified as a flammable liquid and poses several health risks.[1][3]

Understanding these hazards is critical for safe handling.

Flammability: Flammable liquid and vapor.[1][3] Vapors can travel to an ignition source and

flash back.[1]

Health Hazards: May cause skin, eye, and respiratory tract irritation.[1][4] Ingestion of large

amounts may lead to gastrointestinal irritation.[1]

Stench: The compound has a powerful and unpleasant odor. All handling should be

performed in a certified chemical fume hood to contain the smell and vapors.[1]

Table 2: Hazard Summary and Required Personal Protective Equipment (PPE)
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Hazard GHS Classification Required PPE

Flammability
Flammable Liquid, Category

3[3]

Use in an area free of ignition

sources. Use spark-proof tools

and explosion-proof

equipment.[1][3]

Eye Irritation Eye Irritation, Category 2[3]

Chemical safety goggles or

eyeglasses conforming to

EN166 (EU) or OSHA 29 CFR

1910.133.[1][3]

Skin Irritation Skin Irritant

Appropriate protective gloves

(e.g., nitrile) and a lab coat or

impervious clothing.[1][3]

Inhalation Respiratory Irritation

All work must be conducted in

a certified chemical fume hood

to ensure adequate ventilation.

[1][3] If exposure limits are

exceeded, use a

NIOSH/MSHA approved

respirator.[1]

Protocols for Handling and Use
Adherence to strict protocols is necessary to minimize exposure and prevent accidents.

Protocol 3.1: Receiving and Inspection
Upon receipt, move the container to a designated, well-ventilated receiving area, preferably

within a fume hood.

Inspect the container for any signs of damage or leakage. Check that the cap is tightly

sealed.

Verify that the label information matches the order details and the Safety Data Sheet (SDS).

If the container is damaged, follow the spill response protocol (Section 5.1).
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Protocol 3.2: Dispensing and Aliquoting
Preparation: Don all required PPE as listed in Table 2. Ensure a chemical spill kit is readily

accessible.

Ventilation: Perform all dispensing and aliquoting operations inside a certified chemical fume

hood.

Grounding: To prevent static electricity discharge, which can ignite vapors, ground and bond

the container and receiving equipment.[3]

Tools: Use non-sparking tools for opening and closing containers.[1][3]

Procedure: Open the container slowly to release any pressure buildup. Use a clean, dry

pipette or syringe to transfer the desired amount of liquid.

Sealing: Immediately after dispensing, securely close both the primary and any secondary

containers.[1][3]

Labeling: Clearly label all secondary containers with the chemical name, concentration, date,

and appropriate hazard warnings.

Storage Procedures
Proper storage is crucial for maintaining the chemical's stability and preventing hazardous

situations.

Table 3: Recommended Storage Conditions
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Parameter Recommendation Rationale

Location

Store in a cool, dry, well-

ventilated place designated as

a "Flammables Area".[1][5]

To prevent vapor accumulation

and reduce fire risk.

Temperature

Store in a cool place, avoiding

temperatures above 50°C

(122°F).[1]

Chemical is stable under

normal temperatures but high

heat is an ignition risk.[1]

Container
Keep in a tightly closed

container.[1][3][5]

To prevent vapor escape and

contamination.

Incompatibilities

Store away from strong

oxidizing agents, strong acids,

and strong bases.[1][5][6]

To prevent hazardous

chemical reactions.

Ignition Sources

Keep away from all sources of

ignition, including heat, sparks,

and open flames.[1][5][6]

The substance is a flammable

liquid.[1][3]

Emergency Procedures
Protocol 5.1: Spill Response

Immediate Actions: Alert all personnel in the immediate area and evacuate if necessary.[7][8]

Remove all sources of ignition.[3][9]

Assess the Spill:

Minor Spill (<100 mL): If you are trained and have the proper PPE and spill kit, proceed

with cleanup.

Major Spill (>100 mL): Evacuate the area immediately. Close the laboratory doors and

notify the Emergency Health and Safety (EHS) office and your supervisor.[10]

Cleanup (Minor Spills):

Don appropriate PPE, including respiratory protection if necessary.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pim-resources.coleparmer.com/sds/15577.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22390~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:05:38~~tert-Butyl%20methyl%20sulfide~~
https://pim-resources.coleparmer.com/sds/15577.pdf
https://pim-resources.coleparmer.com/sds/15577.pdf
https://pim-resources.coleparmer.com/sds/15577.pdf
https://www.chemicalbook.com/msds/tert-butyl-sulfide.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22390~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:05:38~~tert-Butyl%20methyl%20sulfide~~
https://pim-resources.coleparmer.com/sds/15577.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22390~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:05:38~~tert-Butyl%20methyl%20sulfide~~
https://www.fishersci.com/store/msds?partNumber=AC173622500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/15577.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22390~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:05:38~~tert-Butyl%20methyl%20sulfide~~
https://www.fishersci.com/store/msds?partNumber=AC173622500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/15577.pdf
https://www.chemicalbook.com/msds/tert-butyl-sulfide.pdf
https://ehs.princeton.edu/chemical/spill/procedures
https://safety.nmsu.edu/chemical-waste-management/chem-waste-sub-folder/chemical-exposure-and-spill-response-procedure.html
https://www.chemicalbook.com/msds/tert-butyl-sulfide.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/294012?userType=undefined
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://ehs.princeton.edu/chemical/spill/procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain the spill by covering it with an inert, non-combustible absorbent material like

vermiculite, sand, or earth.[1][9]

Work from the outside of the spill inward to prevent spreading.[11]

Using non-sparking tools, scoop the absorbed material into a suitable, labeled container

for hazardous waste disposal.[1][3]

Wipe the spill area with a mild detergent and water, then dry.[11]

Place all contaminated materials (gloves, absorbent pads) into the hazardous waste

container.[7]

Protocol 5.2: First Aid Measures
Inhalation: Immediately move the affected person to fresh air.[1] If breathing is difficult,

administer oxygen. Seek medical attention if symptoms persist.[1]

Skin Contact: Remove contaminated clothing and shoes immediately.[1] Flush the affected

skin with plenty of water for at least 15 minutes.[1][10] Get medical aid if irritation develops.

[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][10] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, give 2-4 cupfuls

of water or milk.[1] Never give anything by mouth to an unconscious person.[1] Seek

immediate medical attention.

Waste Disposal
All waste containing tert-Butyl sulfide, including contaminated absorbents and empty

containers, must be treated as hazardous waste.[5]

Collect all waste in a suitable, properly labeled, and tightly sealed container.

Empty containers may retain product residue and vapors and can be dangerous.[5]
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Dispose of the waste through your institution's EHS office, following all local, state, and

federal regulations.

Visual Workflows
The following diagrams illustrate the standard procedures for handling tert-Butyl sulfide.
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Diagram 1: Standard Workflow for Handling tert-Butyl Sulfide
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Caption: Standard workflow for handling tert-Butyl Sulfide.
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Diagram 2: Spill Response Logic
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Caption: Decision tree for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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